Cas no 1261792-69-1 (2,2'-Dichloro-5'-hydroxyacetophenone)

• Product Name: 2,2'-Dichloro-5'-hydroxyacetophenone
• CAS No: 1261792-69-1
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• CID: 4732672
• Update Time: 2025-11-01

2,2'-Dichloro-5'-hydroxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 2,2'-Dichloro-5'-hydroxyacetophenone

• Inchi： 1S/C8H6Cl2O2/c9-4-8(12)6-3-5(11)1-2-7(6)10/h1-3,11H,4H2
• InChI Key： IAHDKMVHYLITCY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(CCl)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 37.3

Additional information on 2,2'-Dichloro-5'-hydroxyacetophenone

Professional Introduction to 2,2'-Dichloro-5'-hydroxyacetophenone (CAS No. 1261792-69-1)

2,2'-Dichloro-5'-hydroxyacetophenone, with the chemical formula C₈H₅Cl₂O₂, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, identified by its unique CAS number 1261792-69-1, has garnered attention due to its versatile applications in the development of fine chemicals and pharmaceutical intermediates. The presence of both chloro and hydroxyl functional groups makes it a valuable precursor in synthetic chemistry, particularly in the construction of more complex molecular architectures.

The structural features of 2,2'-Dichloro-5'-hydroxyacetophenone enable it to participate in a variety of chemical reactions, including condensation, substitution, and coupling reactions. These reactions are crucial in the synthesis of biologically active molecules, making this compound a cornerstone in medicinal chemistry. Recent advancements in synthetic methodologies have further highlighted its importance, particularly in the development of novel therapeutic agents.

In recent years, researchers have been exploring the potential of 2,2'-Dichloro-5'-hydroxyacetophenone in the synthesis of heterocyclic compounds, which are known for their wide range of biological activities. For instance, studies have demonstrated its utility in constructing pyrazole and triazole derivatives, which exhibit significant pharmacological properties. These derivatives have shown promise in treating various diseases, including inflammation and cancer.

The compound's reactivity also makes it a valuable tool in polymer chemistry. Researchers have utilized 2,2'-Dichloro-5'-hydroxyacetophenone to develop novel polymers with enhanced thermal stability and mechanical strength. These polymers find applications in high-performance materials used in aerospace and automotive industries. The ability to tailor the properties of these materials through controlled chemical modifications has opened up new avenues for innovation.

In addition to its synthetic utility, CAS number 1261792-69-1 has been studied for its role in catalytic processes. The chloro and hydroxyl groups provide distinct sites for interaction with catalysts, enabling efficient transformation of substrates into desired products. This has led to the development of new catalytic systems that improve reaction yields and selectivity. Such advancements are crucial for sustainable chemistry, as they reduce waste and energy consumption.

The pharmaceutical industry has also been keen on exploring the potential of 2,2'-Dichloro-5'-hydroxyacetophenone as a building block for drug discovery. Its structural motif is found in several approved drugs, indicating its biological relevance. Current research is focused on identifying new derivatives with improved pharmacokinetic properties and reduced side effects. Computational modeling and high-throughput screening techniques are being employed to accelerate this process.

The environmental impact of synthesizing and using 2,2'-Dichloro-5'-hydroxyacetophenone is another area of concern. Efforts are being made to develop greener synthetic routes that minimize hazardous byproducts. For example, biocatalytic methods using enzymes have shown promise in producing this compound with high efficiency and minimal environmental footprint. Such approaches align with global efforts to promote sustainable chemistry practices.

The future prospects of CAS number 1261792-69-1 look promising as research continues to uncover new applications. Its role in developing advanced materials, pharmaceuticals, and sustainable chemical processes underscores its importance in modern science. As synthetic methodologies evolve, we can expect even more innovative uses for this versatile compound.